Benzo[B]thiophene-6-OL

• IUPAC Name: 1-benzothiophen-6-ol
• InChI: InChI=1S/C8H6OS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5,9H
• InChI Key: DQUZFPKUMCZPQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CS2)O
• Molecular Formula: C8H6OS
• DSSTOX Substance ID: DTXSID30172906
• Molecular Weight: 150.20 g/mol
• CAS RN: 19301-39-4

Description

Benzo[B]thiophene-6-OL, also known as 2-(4-hydroxyphenyl)benzo[b]thiophen-6-ol, is a small molecule that belongs to the class of organic compounds known as 1-benzothiophenes. These are aromatic heterocyclic compounds containing the Benzo[b]thiophene ring system.

Synthesis Analysis

The synthesis of benzo[b]thiophenes can be achieved through an aryne reaction with alkynyl sulfides. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner.

Molecular Structure Analysis

The molecular structure of Benzo[B]thiophene-6-OL consists of a five-membered ring made up of one sulfur as a heteroatom with the formula C14H10O2S. The molecular weight is 242.293.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Benzo[B]thiophene-6-OL include an aryne reaction with alkynyl sulfides. This reaction results in the formation of a wide range of 3-substituted benzothiophenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of Benzo[B]thiophene-6-OL include a molecular weight of 242.293 and a chemical formula of C14H10O2S.

Scientific Research Applications

Organic Semiconductors

Benzo[B]thiophene-6-OL derivatives are pivotal in the development of organic semiconductors . Their molecular structure allows for efficient charge transport, which is essential for the fabrication of organic field-effect transistors (OFETs). .

OLED Materials

In the realm of organic light-emitting diodes (OLEDs) , Benzo[B]thiophene-6-OL plays a significant role. .

Corrosion Inhibitors

The industrial application of Benzo[B]thiophene-6-OL extends to its use as a corrosion inhibitor . .

Pharmacological Properties

Benzo[B]thiophene-6-OL and its analogs exhibit a range of pharmacological properties , including anti-inflammatory, antimicrobial, and anticancer activities. .

Synthesis of Biologically Active Compounds

The compound serves as a precursor in the synthesis of various biologically active compounds. .

Material Science

In material science , Benzo[B]thiophene-6-OL derivatives are used to create materials with specific optical and electrochemical properties. .

Photochemistry and Electrochemistry

The compound’s structure is advantageous for photochemical and electrochemical studies. .

Theoretical Chemistry

Lastly, in theoretical chemistry , Benzo[B]thiophene-6-OL provides a model for computational studies. .

Mechanism of Action

Target of Action

Benzo[B]thiophene-6-OL, also known as 2-(4-hydroxyphenyl)benzo[b]thiophen-6-ol, primarily targets the Estrogen receptor alpha and Nuclear receptor coactivator 2 in humans . These receptors play a crucial role in regulating gene expression and are involved in various cellular processes.

Mode of Action

The compound’s interaction with the Estrogen receptor alpha and Nuclear receptor coactivator 2 may influence the regulation of gene expression .

Biochemical Pathways

Given its interaction with the estrogen receptor alpha and nuclear receptor coactivator 2, it is likely that it influences pathways related to gene expression and cellular regulation .

Result of Action

It is known to interact with key receptors, potentially influencing gene expression and cellular regulation

Safety and Hazards

Safety measures for handling Benzo[B]thiophene-6-OL include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, or clothing. Ingestion and inhalation should be avoided, and dust formation should be minimized.

Future Directions

Benzo[b]thiophenes have a wide range of applications in medicinal chemistry such as antimicrobial, anticancer, antioxidant, anti-HIV, and anti-inflammatory activities. They also play a significant role in the advancement of organic semiconductors. Therefore, the synthesis of Benzo[B]thiophene-6-OL and its derivatives continues to attract intensive research.

Synthesis routes and methods I

Procedure details

6-Methoxybenzo[b]thiophene (6.15 g, 37.45 mmol) and pyridine hydrochloride (18.5 g) were heated together at 210° C. for 1 h. The mixture was cooled to 100° C., diluted with water (125 mL) and extracted with dichloromethane (3×70 mL). The combined extracts were washed with water (125 mL), dried (MgSO4) and evaporated in vacuo to give the title compound (5.54 g, 98%)

Synthesis routes and methods II

Procedure details

Dissolve 6-methoxy-benzo[b]thiophene (J. Med. Chem. 32:2548, 1989; 26.1 g, 146 mmol) in DMF (500 mL). Add ethanethiol sodium salt (37 g, 440 mmol) and heat to 150° C. with stirring overnight. Add additional ethanethiol sodium salt (12.8 g, 152 mmol) and continue to heat at 150° C. overnight. Concentrate in vacuo to ¼ volume. Partition reaction mixture between ethyl acetate (500 mL) and water (500 mL), separate layers, wash organic layer with water (2×500 mL), brine (500 mL), and dry with magnesium sulfate. Filter and concentrate in vacuo to give 8 g of benzo[b]thiophen-6-ol. Back extract aqueous layers with ethyl acetate (3×1000 mL) wash organics with brine, and dry with magnesium sulfate. Concentrate in vacuo to obtain an additional 15 grams of benzo[b]thiophen-6-ol. Distill off remaining DMF to yield 22.7 g (100%) of benzo[b]thiophen-6-ol.